Cas no 73035-17-3 (5-Acetyl-2-methylbenzenesulfonyl chloride)
73035-17-3 structure
Product Name:5-Acetyl-2-methylbenzenesulfonyl chloride
CAS No:73035-17-3
MF:C9H9ClO3S
MW:232.683960676193
CID:2618879
PubChem ID:12619794
Update Time:2025-04-21
5-Acetyl-2-methylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 73035-17-3
- 5-Acetyl-2-methylbenzenesulfonyl chloride
- SCHEMBL9548071
- 5-Acetyl-2-methylbenzene-1-sulfonyl chloride
- AKOS009158469
- DTXSID20504575
- FGIAPFAFWQPFOT-UHFFFAOYSA-N
- DB-168172
-
- Inchi： 1S/C9H9ClO3S/c1-6-3-4-8(7(2)11)5-9(6)14(10,12)13/h3-5H,1-2H3
- InChI Key： FGIAPFAFWQPFOT-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C(C)=O)C=CC=1C)(=O)=O
Computed Properties
- Exact Mass: 231.9960930g/mol
- Monoisotopic Mass: 231.9960930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 59.6Ų
5-Acetyl-2-methylbenzenesulfonyl chloride Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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